4-[4-(dimethylamino)phenyl]-2-methyl-N-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide

• Molecular Formula: C26H25N5O
• Molecular Weight: 423.5 g/mol
• IUPAC Name: 4-[4-(dimethylamino)phenyl]-2-methyl-N-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide
• InChI: InChI=1S/C26H25N5O/c1-17-23(25(32)28-19-9-5-4-6-10-19)24(18-13-15-20(16-14-18)30(2)3)31-22-12-8-7-11-21(22)29-26(31)27-17/h4-16,24H,1-3H3,(H,27,29)(H,28,32)
• InChI Key: HAEDMNUJTNJAAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C3=CC=CC=C3N=C2N1)C4=CC=C(C=C4)N(C)C)C(=O)NC5=CC=CC=C5

Description

4-[4-(dimethylamino)phenyl]-2-methyl-N-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide is a complex organic compound that belongs to the class of benzimidazole derivatives Benzimidazoles are known for their diverse biological activities and are widely studied for their potential therapeutic applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(dimethylamino)phenyl]-2-methyl-N-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide typically involves the condensation of ortho-phenylenediamine with benzaldehydes in the presence of an oxidizing agent such as sodium metabisulphite . The reaction is carried out in a mixture of solvents under mild conditions to achieve high yield and efficiency. The structure of the obtained compound is confirmed using techniques such as FTIR, NMR, and HRMS .

Industrial Production Methods

For industrial production, the synthesis process can be scaled up by optimizing reaction conditions and using continuous flow reactors. This allows for better control over reaction parameters and improves the overall yield and purity of the final product. The use of green chemistry principles, such as solvent-free reactions and eco-friendly catalysts, can further enhance the sustainability of the production process .

Chemical Reactions Analysis

Types of Reactions

4-[4-(dimethylamino)phenyl]-2-methyl-N-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide (H₂O₂) in the presence of hydrochloric acid (HCl) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH₄) to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions with various nucleophiles to form substituted derivatives.

Common Reagents and Conditions

Oxidation: H₂O₂ and HCl in acetonitrile at room temperature.

Reduction: NaBH₄ in methanol or ethanol under mild conditions.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like triethylamine (Et₃N).

Major Products Formed

Oxidation: Oxidized benzimidazole derivatives.

Reduction: Reduced benzimidazole derivatives.

Substitution: Substituted benzimidazole derivatives with various functional groups.

Scientific Research Applications

4-[4-(dimethylamino)phenyl]-2-methyl-N-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: Studied for its potential as an anticancer agent due to its ability to inhibit the proliferation of cancer cells.

Medicine: Investigated for its potential therapeutic applications, including antiviral, antibacterial, and antifungal activities.

Industry: Utilized in the development of new materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of 4-[4-(dimethylamino)phenyl]-2-methyl-N-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound is known to interact with biopolymers in the living system due to its structural similarity to naturally occurring nucleotides . This allows it to inhibit various biological processes, such as DNA replication and protein synthesis, leading to its therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

Osimertinib: A benzimidazole-based anticancer drug used for the treatment of non-small cell lung cancer.

Navelbine: Another benzimidazole derivative with anticancer properties.

Alectinib: A benzimidazole-based drug used for the treatment of certain types of cancer.

Uniqueness

4-[4-(dimethylamino)phenyl]-2-methyl-N-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide is unique due to its specific structural features, which allow it to interact with a wide range of molecular targets. Its ability to undergo various chemical reactions and form diverse derivatives further enhances its potential for scientific research and therapeutic applications.